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Compound of Interest

Compound Name: 2-Methylbenzaldehyde

Cat. No.: B042018

For Researchers, Scientists, and Drug Development Professionals

2-Methylbenzaldehyde, also known as o-tolualdehyde, is a versatile aromatic aldehyde widely
utilized as a key intermediate in the synthesis of pharmaceuticals, fragrances, and dyes.[1][2]
Its reactivity, while advantageous for chemical transformations, necessitates a thorough
understanding of its hazard profile and adherence to strict safety protocols. This technical guide
provides an in-depth overview of the safety and handling precautions for 2-
Methylbenzaldehyde, tailored for laboratory and drug development settings.

Physicochemical and Toxicological Profile

A comprehensive understanding of the intrinsic properties of a chemical is the foundation of
safe handling. The key physicochemical and toxicological data for 2-Methylbenzaldehyde are
summarized below.

Quantitative Data Summary

The following table presents a summary of the key quantitative safety and handling parameters
for 2-Methylbenzaldehyde, compiled from various safety data sheets and chemical databases.
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Property Value Reference(s)
Molecular Formula CsHsO [31141[5]
Molecular Weight 120.15 g/mol 416171
Appearance Colorless to pale yellow liquid [1][6]

Odor Strong almond-like [1]

Melting Point -35 °C [31[8]1[9]
Boiling Point 199-200 °C [3161[9]

Flash Point 77 °C (closed cup) [6]

Density 1.039 g/cm3 at 25 °C [3][6]
Solubility Sparingly soluble in water. [31[8]

Vapor Pressure

0.315 mmHg at 25°C

[3]

Acute Toxicity (Oral)

Acute toxicity estimate: 500.1
mg/kg (Rat)

[6]

Hazard Identification and GHS Classification

2-Methylbenzaldehyde is classified as a hazardous substance under the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS).[6] The primary hazards are

summarized below:

o Flammable Liquid: Combustible liquid.[6]

o Acute Toxicity (Oral): Harmful if swallowed.[6]

o Skin Corrosion/Irritation: Causes skin irritation.[6][10]

e Serious Eye Damage/Eye Irritation: Causes serious eye damage.[6][10]

» Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[6][10]

e Hazardous to the Aquatic Environment (Acute Hazard): Harmful to aquatic life.
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GHS Pictograms:

e GHSO05: Corrosion[5]

e GHSO07: Exclamation mark([5]

Signal Word: Danger[5][6]

Hazard Statements:

e H227: Combustible liquid.[6]

e H302: Harmful if swallowed.[6]

e H315: Causes skin irritation.[6][10]

o H318: Causes serious eye damage.[6][10]

e H335: May cause respiratory irritation.[6][10]

e H402: Harmful to aquatic life.

Experimental Protocols: A Synopsis of Toxicological
Assessment

The toxicological profile of 2-Methylbenzaldehyde has been evaluated through a series of in
vitro and in vivo studies to determine its potential health effects. While detailed experimental
protocols are proprietary and not fully disclosed in public safety documents, the types of assays
conducted provide valuable insight into its hazard potential.

o Acute Toxicity Studies: These studies, typically conducted in animal models such as rats,
determine the short-term toxicity of a substance after a single exposure. For 2-
Methylbenzaldehyde, the oral LD50 (the dose lethal to 50% of the test population) has
been estimated to be 500.1 mg/kg, classifying it as harmful if swallowed.[6]

o Skin and Eye Irritation Studies: These experiments, often using rabbit models, assess the
potential of a substance to cause irritation upon contact with the skin and eyes. The results
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indicate that 2-Methylbenzaldehyde is a skin irritant and can cause serious eye damage.[6]
[11]

o Mutagenicity Assays: The Ames test is a widely used in vitro method to assess the
mutagenic potential of a chemical, i.e., its ability to cause mutations in the DNA of an
organism. For 2-Methylbenzaldehyde, the Ames test using Salmonella typhimurium yielded
a negative result, suggesting it is not mutagenic in this test system.[6]

Safe Handling and Storage

Adherence to proper handling and storage procedures is paramount to minimizing the risks
associated with 2-Methylbenzaldehyde.

Handling

e Work in a well-ventilated area, preferably under a chemical fume hood.[6][12]
» Avoid breathing vapors or mist.[6][10]
e Avoid contact with skin, eyes, and clothing.[8][12]

o Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,
safety goggles, and a lab coat.[8][12]

o Keep away from heat, sparks, and open flames.[6][12]
o Take precautionary measures against static discharge.[6]
e Do not eat, drink, or smoke when using this product.[10][13]

e Wash hands thoroughly after handling.[8][12]

Storage

o Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][8]

o Keep away from incompatible materials such as strong oxidizing agents, strong bases, and
strong reducing agents.[8]
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¢ The product is air sensitive and should be stored under an inert atmosphere if possible.[1]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to prevent exposure. The following diagram
illustrates the relationship between the type of PPE and the potential routes of exposure for 2-
Methylbenzaldehyde.

Personal Protective Equipment (PPE)

Fume Hood / Local Exhaust

Primary Control

Routes of Exposure
Secondary Control Respirator

Inhalation
Chemical Resistant Gloves
(e.g., Nitrile, Neoprene)
Lab Coat / Protective Clothing
Safety Goggles / Face Shield

Skin Contact

Eye Contact

Ingestion

No Eating, Drinking, or Smoking

Click to download full resolution via product page

Caption: PPE for Different Exposure Routes

Emergency Procedures

In the event of an emergency, prompt and appropriate action is crucial.

First Aid Measures

« If Inhaled: Remove the person to fresh air and keep them comfortable for breathing. If feeling
unwell, seek medical attention.[6][8]
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 In Case of Skin Contact: Immediately remove all contaminated clothing. Rinse the skin with
plenty of water and soap for at least 15 minutes. If skin irritation occurs, get medical advice.
[8][10]

e In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing. Immediately call a poison center or
doctor.[6][10]

« If Swallowed: Rinse mouth. Do NOT induce vomiting. Immediately call a poison center or
doctor.[6][8]

Firefighting Measures

e Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[6][8]

o Specific Hazards: Combustible liquid. Vapors are heavier than air and may travel along the
ground to an ignition source.[6] In a fire, irritating and highly toxic gases may be generated.

[8]
e Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[8][14]

Accidental Release Measures

In the event of a spill, follow a structured response to mitigate the hazard. The logical workflow
for handling a 2-Methylbenzaldehyde spill is outlined below.
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:
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:

Remove All Ignition Sources

Contain Spill with Inert Material
(e.g., sand, earth, vermiculite)
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into a Labeled Waste Container

Decontaminate Spill Area
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Local, State, and Federal Regulations
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Caption: 2-Methylbenzaldehyde Spill Response Workflow

Stability and Reactivity

o Chemical Stability: 2-Methylbenzaldehyde is stable under normal temperatures and
pressures.[8] It may be sensitive to air.[1]

¢ Incompatible Materials: Avoid contact with strong oxidizing agents, strong bases, and strong
reducing agents.[8]
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e Hazardous Decomposition Products: Under fire conditions, it may produce carbon monoxide
and carbon dioxide.[8]

e Hazardous Polymerization: Hazardous polymerization will not occur.

Disposal Considerations

Dispose of 2-Methylbenzaldehyde and its contaminated packaging in accordance with all
applicable local, state, and federal regulations.[6][10] Do not allow the chemical to enter drains
or waterways.[6]

This guide is intended to provide a comprehensive overview of the safety and handling of 2-
Methylbenzaldehyde for trained professionals. It is not a substitute for a thorough review of
the Safety Data Sheet (SDS) and adherence to all institutional safety policies and procedures.
Always prioritize a culture of safety in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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